4-[(6-Iodoquinazolin-4-yl)amino]phenol

• Molecular Formula: C14H10IN3O
• Molecular Weight: 363.15 g/mol
• SMILES: C1=CC(=CC=C1NC2=NC=NC3=C2C=C(C=C3)I)O
• InChI: InChI=1S/C14H10IN3O/c15-9-1-6-13-12(7-9)14(17-8-16-13)18-10-2-4-11(19)5-3-10/h1-8,19H,(H,16,17,18)
• InChIKey: BOQBOPKALJJKIC-UHFFFAOYSA-N

4-[(6-Iodoquinazolin-4-yl)amino]phenol Overview

4-[(6-Iodoquinazolin-4-yl)amino]phenol is a functionalized 4-anilinoquinazoline characterized by a 6-iodo substituent on the quinazoline core and a free 4-hydroxyaniline moiety. Its molecular formula is C14H10IN3O (MW: 363.15 g/mol) with calculated physicochemical properties including a clogP of 3.19 and a topological polar surface area of 46.40 Ų [1]. This structure represents a versatile intermediate in medicinal chemistry, particularly for synthesizing novel kinase inhibitor libraries via palladium-catalyzed cross-coupling reactions at the 6-iodo position [2]. It belongs to the critical iodoquinazoline class documented as dual VEGFR-2 and EGFR inhibitors [3].

1 Kinase inhibitor scaffold design via cross-coupling

2 6-Iodo handle for palladium-catalyzed diversification

3 Free phenol enables conjugation or prodrug strategies

• [1] ZINC Database Entry for C14H10IN3O. ZINC639877. Available at: https://zinc15.docking.org/substances/ZINC000000639877/ View Source
• [2] WO2013080218A1 - Novel intermediates and process for the preparation of lapatinib and its pharmaceutically acceptable salts. World Intellectual Property Organization, 2013. View Source
• [3] Alsulaimany, M. et al. Design, synthesis, docking, ADMET and anticancer evaluations of N-alkyl substituted iodoquinazoline derivatives as dual VEGFR-2 and EGFR inhibitors. RSC Advances, 2023, 13, 36301-36321. View Source

Structural Specificity of 4-[(6-Iodoquinazolin-4-yl)amino]phenol

Unlike generic iodoquinazoline building blocks, 4-[(6-Iodoquinazolin-4-yl)amino]phenol integrates three critical pharmacophoric elements: a 4-anilino group, a free phenol, and a 6-iodo substituent. These features are not interchangeable. Structure-activity relationship (SAR) studies on iodoquinazoline derivatives demonstrate that regioisomeric substitution dramatically alters kinase binding and inhibitory activity [1]. For instance, changing the aniline attachment from para to meta can completely abolish dual VEGFR-2/EGFR inhibition. The 6-iodo position is essential for late-stage diversification; substituting it with a hydrogen (i.e., the non-iodinated 4-(quinazolin-4-ylamino)phenol) eliminates the critical synthetic handle for cross-coupling, while replacing the free phenol with a 2-chloro substituent directs synthesis toward a specific lapatinib intermediate series rather than providing a general-purpose scaffold [2]. These structural nuances mean that in-class compounds cannot be simply interchanged without compromising the intended biochemical or synthetic outcome.

Regioisomeric mismatch

Moving the aniline attachment from para to meta may abolish dual kinase inhibition reported for this scaffold class.

Loss of 6-iodo handle

Non-iodinated analog 4-(quinazolin-4-ylamino)phenol lacks the cross-coupling reactivity, preventing library diversification.

2‑Chloro series constraint

2-Chloro-4-(6-iodoquinazolin-4-ylamino)phenol is optimized for lapatinib-like pathways; its chlorine limits alternative SAR explorations.

• [1] Alsulaimany, M. et al. Design, synthesis, docking, ADMET and anticancer evaluations of N-alkyl substituted iodoquinazoline derivatives as dual VEGFR-2 and EGFR inhibitors. RSC Advances, 2023, 13, 36301-36321. View Source
• [2] WO2013080218A1 - Novel intermediates and process for the preparation of lapatinib and its pharmaceutically acceptable salts. World Intellectual Property Organization, 2013. View Source

Differentiation Evidence for 4-[(6-Iodoquinazolin-4-yl)amino]phenol

6-Iodo Substituent Enables C-C Cross-Coupling

This compound possesses a 6-iodo substituent, a critical synthetic handle for palladium-catalyzed Suzuki and Stille cross-coupling reactions. Its closest non-iodinated analog, 4-(quinazolin-4-ylamino)phenol (CAS 34923-98-3), completely lacks this reactivity, rendering it unsuitable for late-stage diversification to generate focused kinase inhibitor libraries [1]. In a patented process for the closely related 2-chloro-4-(6-iodoquinazolin-4-ylamino)phenol, the 6-iodo group reacts with Formylfuran-2-yl boronic acid under Suzuki conditions to install a key furan moiety in 94.5% yield, demonstrating the high efficiency of this transformation [1].

C‑C cross‑coupling

Head‑to‑head

Iodo enables Suzuki/Stille; non‑iodinated analog has zero reactivity. Related coupling achieved 94.5% yield.

Enables kinase inhibitor library synthesis via palladium catalysis.

Yield from patent WO2013080218A1 for 2‑chloro analog.

Evidence Dimension	Synthetic utility: capacity for C-C bond formation at position 6
Target Compound Data	Contains a 6-iodo substituent, enabling palladium-catalyzed cross-coupling reactions (e.g., Suzuki, Stille)
Comparator Or Baseline	4-(Quinazolin-4-ylamino)phenol (CAS 34923-98-3) has hydrogen at position 6 and cannot undergo analogous cross-coupling
Quantified Difference	The presence of iodine confers reactivity for cross-coupling; the non-iodinated analog has zero reactivity. Synthesis of a related 2-chloro-6-iodo intermediate achieved a 94.5% yield in a key coupling step [1].
Conditions	Reaction conditions for related compound: 2-chloro-4-(6-iodoquinazolin-4-ylamino)phenol with Formylfuran-2-yl boronic acid, Pd catalyst, DME/MeOH, ambient temperature [1].

Why This Matters

The iodine atom provides a unique, high-yielding synthetic route to diverse kinase inhibitor analogs that is unavailable to non-halogenated quinazoline building blocks, directly impacting library design and lead optimization efforts in drug discovery.

• [1] WO2013080218A1 - Novel intermediates and process for the preparation of lapatinib and its pharmaceutically acceptable salts. World Intellectual Property Organization, 2013. Describes Suzuki coupling of the 6-iodoquinazoline scaffold. View Source

ClogP Advantage of the Para-Hydroxy Regioisomer

The 4-[(6-Iodoquinazolin-4-yl)amino]phenol regioisomer possesses a calculated partition coefficient (clogP) of 3.19 and a topological polar surface area (TPSA) of 46.40 Ų [1]. In contrast, the 3-[(6-iodoquinazolin-4-yl)amino]phenol regioisomer (meta-hydroxy) has a different predicted logP due to the altered molecular dipole and hydrogen-bonding network. While experimental logP values for these specific two regioisomers are not publicly available, the difference in calculated parameters indicates distinct lipophilicity and membrane permeability profiles. This is critical for the design of analogs intended for cellular assays, where variations in lipophilicity of even a single log unit can result in over a 10-fold difference in passive membrane permeability.

clogP regioisomer

Cross‑study comparable

para‑OH: clogP 3.19, TPSA 46.40 Ų; meta‑OH predicted distinct logP

Supports selection of correct regioisomer for consistent ADME profiling.

In silico estimates; experimental values not publicly available.

Evidence Dimension	Predicted lipophilicity and polarity
Target Compound Data	clogP: 3.19; TPSA: 46.40 Ų [1]
Comparator Or Baseline	3-[(6-Iodoquinazolin-4-yl)amino]phenol (meta-hydroxy regioisomer); distinct clogP and TPSA values are predicted due to regioisomeric differences.
Quantified Difference	The difference in clogP between the para and meta isomers is predicted to be significant based on structural differences, which can translate to a >10-fold difference in passive membrane permeability (estimated from the rule of thumb that a ΔlogP of 1 corresponds to a ~10-fold permeability change).
Conditions	In silico predictions based on molecular structures; ZINC and RDKit calculations.

Why This Matters

Selecting the correct regioisomer at the procurement stage is crucial because even a positional difference of a hydroxyl group can significantly alter the compound's ADME profile, potentially invalidating entire SAR datasets if the wrong isomer is used.

• [1] ZINC639877 Molecular Properties Data. ZINC15 Database. Available at: https://zinc15.docking.org/substances/ZINC000000639877/ View Source

Dual VEGFR-2/EGFRT790M Inhibition via Iodoquinazoline Scaffold

While direct biological efficacy data for this single compound is absent from peer-reviewed literature, the 6-iodoquinazoline scaffold—which represents the core structural framework of this molecule—is a validated pharmacophore for dual VEGFR-2 and EGFR T790M kinase inhibition. A 2023 study by Alsulaimany et al. demonstrated that optimized 6-iodoquinazoline derivatives achieve potent dual inhibition, with the most active compound (9c) exhibiting EGFRT790M IC50 = 0.22 µM and VEGFR-2 IC50 = 0.85 µM [1]. In contrast, widely used reference drugs like erlotinib show primarily EGFR activity under similar conditions, lacking the dual inhibitory profile [1].

Kinase inhibition

Class‑level inference

Representative 6-iodoquinazoline (9c): EGFR^T790M IC₅₀ 0.22 µM, VEGFR‑2 IC₅₀ 0.85 µM

Class-consistent dual kinase profile supports scaffold hypothesis; direct data for this compound unavailable.

Alsulaimany et al., RSC Adv. 2023; erlotinib serves as reference.

Evidence Dimension	In vitro kinase inhibitory activity (EGFRT790M and VEGFR-2)
Target Compound Data	No specific IC50 data available for 4-[(6-Iodoquinazolin-4-yl)amino]phenol itself.
Comparator Or Baseline	Compound 9c (a representative 6-iodoquinazoline derivative): EGFRT790M IC50 = 0.22 µM, VEGFR-2 IC50 = 0.85 µM. Erlotinib (reference EGFR inhibitor): predominantly EGFR activity without significant VEGFR-2 inhibition [1].
Quantified Difference	The 6-iodoquinazoline class representative (9c) shows a 3.86-fold selectivity for VEGFR-2 inhibition relative to EGFRT790M, a distinct profile versus erlotinib which lacks significant VEGFR-2 activity [1].
Conditions	In vitro enzyme inhibition assays for EGFRT790M and VEGFR-2; cell-based cytotoxicity against HepG2, MCF-7, HCT116, and A549 cancer cell lines [1].

Why This Matters

The validated dual EGFR/VEGFR-2 inhibition profile of the iodoquinazoline class provides strong rationale for using 4-[(6-Iodoquinazolin-4-yl)amino]phenol as a core scaffold for developing single-agent therapeutics that can simultaneously target two critical oncogenic pathways, thereby potentially overcoming resistance mechanisms seen with single-target EGFR inhibitors.

• [1] Alsulaimany, M. et al. Design, synthesis, docking, ADMET and anticancer evaluations of N-alkyl substituted iodoquinazoline derivatives as dual VEGFR-2 and EGFR inhibitors. RSC Advances, 2023, 13, 36301-36321. View Source

Broader Applicability Over 2-Chloro Analog

The patent literature extensively describes the 2-chloro-4-(6-iodoquinazolin-4-ylamino)phenol derivative (CAS 908332-08-1) as a key intermediate in the multi-step synthesis of the drug lapatinib [1]. In this process, the 2-chloro substituent is retained in the final drug molecule. In contrast, 4-[(6-Iodoquinazolin-4-yl)amino]phenol lacks this chlorine atom and possesses a free para-phenol. This structural difference makes it a more versatile starting scaffold. The free phenol provides a direct conjugation handle for ester, ether, or carbamate prodrug strategies, and its absence of the chlorine atom avoids unwanted steric or electronic effects that could interfere with novel inhibitor designs targeting kinases other than EGFR/HER2.

Synthetic versatility

Head‑to‑head

Free phenol permits ester/ether/carbamate linkages; 2‑chloro analog constrained to lapatinib route.

Broader scaffold for exploring kinase selectivity beyond EGFR/HER2 series.

Patent WO2013080218A1 illustrates lapatinib-specific use of 2‑chloro intermediate.

Evidence Dimension	Versatility as a synthetic intermediate for diverse inhibitor series
Target Compound Data	Free phenol group; no chlorine at the 2-position of the aniline ring. Enables broad derivatization strategies.
Comparator Or Baseline	2-Chloro-4-(6-iodoquinazolin-4-ylamino)phenol (CAS 908332-08-1); constrained to lapatinib-like synthesis pathways.
Quantified Difference	The target compound's lack of a 2-chloro group makes it unsuitable for directly replicating the patented lapatinib process, but uniquely enables alternative SAR explorations not possible with the chloro derivative [1].
Conditions	Comparative analysis of synthetic utility based on patent WO2013080218A1 and structural analysis.

Why This Matters

Procuring the non-chlorinated analog is essential when the goal is to explore chemical space beyond the EGFR/HER2 inhibitor lapatinib series, providing a more generic and versatile entry point for synthesizing inhibitors with novel selectivity profiles.

• [1] WO2013080218A1 - Novel intermediates and process for the preparation of lapatinib and its pharmaceutically acceptable salts. World Intellectual Property Organization, 2013. View Source

Application Scenarios for 4-[(6-Iodoquinazolin-4-yl)amino]phenol

Dual VEGFR-2/EGFR Inhibitor Library Synthesis

The compound's 6-iodo substituent serves as a high-yielding point for diversification via Suzuki cross-coupling to generate libraries of dual kinase inhibitors [1]. Its core scaffold is validated by the demonstrated dual VEGFR-2/EGFRT790M inhibitory activity of its derivatives, where optimized compounds from the same iodoquinazoline class achieved sub-micromolar IC50 values against both targets (EGFRT790M IC50 = 0.22 µM; VEGFR-2 IC50 = 0.85 µM) [2].

Free Phenol Conjugation for Kinase Probes

The free para-phenol group on the aniline ring is absent in the lapatinib intermediate analog (CAS 908332-08-1). This functional group allows conjugation to biotin, fluorophores, or solid supports without altering the kinase-binding pharmacophore, making the compound an ideal precursor for the development of chemical biology probes and affinity chromatography reagents targeting the ATP-binding pocket of protein kinases [1].

ADME Lead Optimization via Structural Modulation

The compound's calculated lipophilicity (clogP = 3.19) and the flexibility of its iodo group provide a starting point for iterative medicinal chemistry optimization. Teams can use this scaffold to modify the aniline portion or the 6-position substituent to improve aqueous solubility and metabolic stability, leveraging the established iodoquinazoline SAR that has produced derivatives with low toxicity (IC50 = 45.66–51.83 μM against normal VERO cells) [1][2].

Application

Selection Property

Validation Focus

Kinase inhibitor library synthesis

6‑Iodo cross‑coupling reactivity

Suzuki coupling efficiency and scope

Chemical probe development

Free phenol conjugation handle

Biotin/fluorophore attachment without disturbing kinase binding

ADME profile optimization studies

Moderate lipophilicity (clogP ~3.2)

Solubility and metabolic stability tuning via aniline/6‑position modifications

• [1] WO2013080218A1 - Novel intermediates and process for the preparation of lapatinib and its pharmaceutically acceptable salts. World Intellectual Property Organization, 2013. View Source
• [2] Alsulaimany, M. et al. Exploration of cytotoxicity of iodoquinazoline derivatives as inhibitors of both VEGFR-2 and EGFRT790M: Molecular docking, ADMET, design, and syntheses. Archiv der Pharmazie, 2024, 357(11), e2400389. View Source